Cas no 1033692-93-1 (5-Bromo-nicotinic acid 2-bromo-benzyl ester)

• Product Name: 5-Bromo-nicotinic acid 2-bromo-benzyl ester
• CAS No: 1033692-93-1
• MF: C₁₃H₉Br₂NO₂
• MW: 371.024061918259
• CID: 2622560
• Update Time: 2025-04-21

5-Bromo-nicotinic acid 2-bromo-benzyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-nicotinic acid 2-bromo-benzyl ester

• Inchi： 1S/C13H9Br2NO2/c14-11-5-10(6-16-7-11)13(17)18-8-9-3-1-2-4-12(9)15/h1-7H,8H2
• InChI Key： BHTAITVOMCYVCR-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1COC(C1C=NC=C(C=1)Br)=O

Computed Properties

• Exact Mass: 370.89795g/mol
• Monoisotopic Mass: 368.9g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 371.02g/mol
• XLogP3: 3.6
• Topological Polar Surface Area: 39.2Ų